ethyl 3-((4-(aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidine-1-carboxylate
Overview
Description
The compound “ethyl 3-((4-(aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidine-1-carboxylate” is a complex organic molecule that contains an azetidine ring and a 1,2,3-triazole ring. The azetidine ring is a four-membered cyclic amine, and the 1,2,3-triazole ring is a five-membered ring containing two nitrogen atoms and three carbon atoms. The presence of these functional groups could potentially make this compound useful in various chemical reactions .
Molecular Structure Analysis
The InChI code for a similar compound, methyl 3-(aminomethyl)azetidine-1-carboxylate hydrochloride, is 1S/C6H12N2O2.ClH/c1-10-6(9)8-3-5(2-7)4-8;/h5H,2-4,7H2,1H3;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 2D or 3D model of the molecule.Scientific Research Applications
Synthesis and Chemical Properties
Stereoselective Synthesis : Ethyl anti-4-substituted phenyl-2-oxo-1,3-oxazolidine-5-carboxylates have been synthesized using the Ph3P–CCl4–Et3N system by SN2 cyclization of N-Boc-β-amino alcohols, demonstrating the potential of ethyl 3-((4-(aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidine-1-carboxylate in stereoselective synthesis (Madhusudhan et al., 2003).
Synthesis of Azulene Derivatives : This compound has been used in the formation of azulene derivatives condensed with nitrogen-containing heterocycles like imidazole, triazole, and pyrazine rings (Nozoe et al., 1973).
Formation of Polyfluoroalkylated Dihydroazolo[1,5-a]pyrimidines : Its cyclisation with 3-amino-1H-[1,2,4]triazole results in the formation of polyfluoroalkylated dihydroazolo[1,5-a]pyrimidines, indicating its role in the creation of complex organic structures (Goryaeva et al., 2009).
Biological and Medicinal Chemistry Applications
Antimicrobial Activity Evaluation : Ethyl 3-((4-(aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidine-1-carboxylate derivatives have been evaluated for their antimicrobial activities, showcasing their potential in medicinal chemistry (Bhoi et al., 2016).
Functionalized Aziridine- and Azetidine-Carboxylic Acid Derivatives : Its transformation into various functionalized aziridine- and azetidine-carboxylic acid derivatives indicates its utility in creating biologically active compounds and potential applications in foldameric research (Žukauskaitė et al., 2011).
Synthesis of 1,4-Benzodiazepine Derivatives : This compound is involved in the synthesis of novel 1,4-benzodiazepine derivatives, useful in synthetic and medicinal chemistry due to their potential pharmacological properties (Wang et al., 2008).
properties
IUPAC Name |
ethyl 3-[[4-(aminomethyl)triazol-1-yl]methyl]azetidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N5O2/c1-2-17-10(16)14-4-8(5-14)6-15-7-9(3-11)12-13-15/h7-8H,2-6,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYNCTAGODGKBIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CC(C1)CN2C=C(N=N2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 3-((4-(aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidine-1-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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